
Comprehensive Disposal Protocol: 3-Chloro-2-
propionamidobenzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3-Chloro-2-propionamidobenzoic

acid

Cat. No.: B5115927

Get Quote

Executive Summary & Chemical Profile
Objective: To define the safe, regulatory-compliant disposal workflow for 3-Chloro-2-
propionamidobenzoic acid (CAS: 950225-95-3). This guide prioritizes the mitigation of

environmental persistence and the prevention of toxic combustion byproducts (dioxins/furans)

associated with chlorinated aromatics.

Chemical Identity:

CAS Number: 950225-95-3[1][2][3][4][5]

IUPAC Name: 3-Chloro-2-(propionylamino)benzoic acid[1][3]

Molecular Formula: C₁₀H₁₀ClNO₃[1]

Functional Groups: Carboxylic acid (Acidic), Aryl Chloride (Halogenated), Amide (Stable).[1]

Hazard Profile (GHS Classifications):
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Hazard Type Code Description

Health H315, H319
Causes skin and serious
eye irritation.[1]

Respiratory H335
May cause respiratory

irritation.[1][6]

| Environmental | H411/H413 | Toxic to aquatic life with long-lasting effects (Inferred from

chlorinated benzoic acid analogs).[1] |

Core Directive: Waste Stream Segregation
The Critical Rule: Never dispose of this compound down the drain or in general "Non-

Halogenated" organic waste.[1]

Scientific Rationale:

Halogen Content: The chlorine atom at position 3 requires this waste to be incinerated at

temperatures exceeding 1,100°C. Standard lower-temperature incineration used for non-

halogenated solvents can result in the formation of Polychlorinated Dibenzo-p-dioxins

(PCDDs) and Polychlorinated Dibenzofurans (PCDFs).[1]

Acidic Functionality: As a benzoic acid derivative, it poses a compatibility risk if mixed with

strong bases or cyanides (potential for heat generation or gas evolution), though the amide

bond is relatively stable.

Decision Logic: Waste Classification
The following diagram illustrates the decision matrix for segregating this specific compound

from other laboratory waste streams.
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Figure 1: Waste segregation logic ensuring chlorinated compounds are routed to high-

temperature incineration streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Bulk Substance or Contaminated
Consumables)
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Applicable for: Expired reagents, synthesis byproducts, contaminated gloves/weigh boats.[1]

Containment:

Place the solid material in a clear polyethylene bag (minimum 2 mil thickness).

If the material is a fine powder, dampen slightly with an inert solvent (like mineral oil) if

dust generation is a risk, or work strictly within a fume hood.

Seal the bag with tape or a zip-tie.[1]

Place the sealed bag into a secondary container (Wide-mouth HDPE jar or designated

solid waste drum).

Labeling:

Must Read: "Hazardous Waste - Solid - Halogenated Organic."[1]

Constituents: List "3-Chloro-2-propionamidobenzoic acid" explicitly.

Hazard Check: Mark "Irritant" and "Toxic."

Storage:

Store in a cool, dry area away from strong oxidizers (e.g., permanganates) and strong

bases (e.g., NaOH pellets), as the carboxylic acid group can react exothermically with

bases.

Protocol B: Liquid Waste (Solutions)
Applicable for: HPLC effluent, reaction mother liquors, washing solvents.[1]

Segregation:

Strict Rule: Do not mix with "Non-Halogenated" waste (e.g., pure Acetone/Ethanol waste

cans).[1] Even trace amounts of this chlorinated compound reclassify the entire container

as "Halogenated," significantly increasing disposal costs for your facility.

Use a container made of HDPE or Glass (avoid metal cans if the solution is acidic).
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pH Adjustment (Optional but Recommended):

If the solution is highly acidic (pH < 2) due to the carboxylic acid, neutralize to pH 6-8

using a dilute Sodium Bicarbonate (

) solution before adding to the waste drum to prevent corrosion of waste containers.

Caution: Perform neutralization slowly to manage

evolution.

Labeling:

Primary Tag: "Halogenated Solvent Waste."[1]

Constituents: List all solvents (e.g., "Methanol 90%, 3-Chloro-2-propionamidobenzoic
acid <1%").

Emergency Procedures (Spill Management)
In the event of a spill during synthesis or disposal preparation, follow this Self-Validating

Cleanup Protocol:
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Step Action Scientific Rationale

1. Isolate

Evacuate immediate area. Don

PPE (Nitrile gloves, safety

goggles, lab coat).

Prevents respiratory exposure

to dust/aerosols (H335).[6]

2. Neutralize
If solid: Cover with wet sand.[1]

If liquid: Apply absorbent pads.

Prevents dispersion. Avoid

using water immediately to

prevent spreading the acid.[1]

3. Collect

Scoop material into a wide-

mouth jar using spark-proof

tools.

Prepares for Stream A (Solid

Waste) disposal.

4. Decontaminate

Wash surface with 5% Sodium

Carbonate (

) solution, then water.

Converts residual acid to its

soluble salt form (

) for easier removal.[1]

5. Verify
Check surface pH with litmus

paper.

Self-Validation: Surface is safe

only when pH is neutral (pH 6-

8).

Regulatory Framework & Compliance
US EPA (RCRA) Classification:

Waste Code: While not a "Listed" waste (P or U list), it defaults to D002 (Corrosive) if pH < 2.

Characteristic: It is treated as a Halogenated Organic Compound (HOC).[1]

Land Ban: Under 40 CFR Part 268, halogenated organic compounds are generally

prohibited from land disposal without prior incineration.[1]

European Waste Catalogue (EWC):

Code 07 05 03:* "Organic halogenated solvents, washing liquids and mother liquors."

Code 16 05 08:* "Discarded organic chemicals consisting of or containing hazardous

substances."
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Operational Workflow Diagram
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Figure 2: End-to-end operational workflow from bench to final destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal Protocol: 3-Chloro-2-
propionamidobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5115927/docs#comprehensive-disposal-protocol-3-
chloro-2-propionamidobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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